Cas no 121219-18-9 ([2,3-difluoro-4-(4-pentylphenyl)phenyl]boronic acid)

[2,3-difluoro-4-(4-pentylphenyl)phenyl]boronic acid structure
121219-18-9 structure
Product Name:[2,3-difluoro-4-(4-pentylphenyl)phenyl]boronic acid
CAS No:121219-18-9
MF:C17H19BF2O2
MW:304.139372110367
CID:2617464
PubChem ID:10852011
Update Time:2025-04-21

[2,3-difluoro-4-(4-pentylphenyl)phenyl]boronic acid Chemical and Physical Properties

Names and Identifiers

    • [2,3-difluoro-4-(4-pentylphenyl)phenyl]boronic acid
    • AB32027
    • 121219-18-9
    • (2,3-Difluoro-4'-pentyl-[1,1'-biphenyl]-4-yl)boronic acid
    • (2,3-Difluoro-4'-pentyl-[1,1'-biphenyl]-4-yl)boronicacid
    • 2,3-DIFLUORO-4'-PENTYLBIPHENYL-4-BORONIC ACID
    • DTXSID601194874
    • B-(2,3-Difluoro-4a(2)-pentyl[1,1a(2)-biphenyl]-4-yl)boronic acid
    • SCHEMBL7764726
    • Inchi: 1S/C17H19BF2O2/c1-2-3-4-5-12-6-8-13(9-7-12)14-10-11-15(18(21)22)17(20)16(14)19/h6-11,21-22H,2-5H2,1H3
    • InChI Key: IYOLXARVDPOJPG-UHFFFAOYSA-N
    • SMILES: FC1C(=C(B(O)O)C=CC=1C1C=CC(=CC=1)CCCCC)F

Computed Properties

  • Exact Mass: 304.1446163Da
  • Monoisotopic Mass: 304.1446163Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 6
  • Complexity: 322
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.5Ų
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